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Compound of Interest

6,6-Dimethoxy-2-
Compound Name: ) o
azaspiro[3.3]heptane;oxalic acid

Cat. No.: B15362640

Get Quote

Strategic Context: The Spirocyclic Amine-Oxalate
Pairing

In modern drug discovery, spirocyclic amines (e.g., spiro[3.3]heptanes, azaspiro[4.5]decanes)

are increasingly utilized as "bioisosteres" for flat aromatic rings. They offer improved metabolic
stability and solubility while increasing fraction sp3 (

) character.[1]

However, free base spirocyclic amines are often oils or low-melting solids with difficult handling
properties. Oxalic acid is frequently selected as a counter-ion during early-phase discovery for
two critical reasons:

o Crystallinity: Oxalates often form highly crystalline lattices via strong hydrogen bond
networks (N-H---O), enabling the isolation of solid materials from "greasy" crude mixtures.

 Purification: Oxalate salts typically exhibit lower solubility in organic solvents (e.g., alcohols,
ethers) compared to HCI or mesylates, facilitating purification via precipitation or
recrystallization.
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Critical Caveat: While excellent for isolation and purification, oxalate salts are rarely used in

final drug products due to the toxicity of the oxalate ion (nephrotoxicity). Therefore, these salts

are primarily handled as intermediates or analytical standards.

Physicochemical Profile & Handling Implications[1]

[2][3][4][5][6][7][8][9][10]

Effective handling requires understanding the specific behaviors of this salt class.[2]

Property

Characteristics

Handling Implication

Stoichiometry

Can form 1:1 (Hydrogen
Oxalate) or 2:1 (Neutral

Oxalate) salts.

Strict QC required. Excess
oxalic acid can co-crystallize.
Ensure stoichiometry is verified
by NMR/Elemental Analysis

before biological testing.

Moderate to High. Oxalates

Moisture Control. Exposure to

ambient humidity can alter

Hygroscopicity can form stable hydrates (e.g., )
) crystal form and weight,
dihydrates). ] )
leading to dosing errors.
Dissolution. May require gentle
_ heating or sonication for stock
N Low in non-polar solvents; ) ) )

Solubility solution preparation. Avoid

Moderate in water/alcohols.

basic buffers which precipitate

the free amine.

Thermal Stability

Generally high melting points
(>150°C), but susceptible to

decarboxylation at extreme T.

Drying. Vacuum oven drying
should not exceed 50-60°C
unless TGA data confirms

stability.

Health, Safety, and Environment (HSE) Protocol

Hazard Identification:
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» Spirocyclic Amine: Potentially bioactive; treat as a novel chemical entity (NCE) with unknown
toxicity.

e Oxalate Counter-ion:CORROSIVE / TOXIC. Systemic absorption can cause hypocalcemia
(binding of serum calcium) and renal damage (calcium oxalate precipitation).

Personal Protective Equipment (PPE):

e Respiratory: N95/P2 mask minimum. For micronized powders, use a Powered Air Purifying
Respirator (PAPR).

o Dermal: Double nitrile gloves (0.11 mm min). Oxalic acid can permeate standard latex.
e Ocular: Chemical splash goggles.
Containment:

» All weighing and transfer operations must be performed inside a Chemical Fume Hood or
Powder Containment Enclosure.

» Decontamination: Spills should be neutralized with dilute Calcium Chloride (

) solution (precipitates insoluble calcium oxalate) before cleaning with soap and water.

Storage Protocols

Proper storage is the primary defense against disproportionation and hydration.

A. Environmental Conditions[8][9][11][12][13]

o Temperature: Store at 2—8°C (Refrigerated). While chemically stable at Room Temp (RT),
lower temperatures retard disproportionation kinetics.

 Light: Protect from light (amber vials).

o Atmosphere: Store under Argon or Nitrogen.

B. Packaging System
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Do not store oxalate salts in metal containers (corrosion risk). Use the following "Matryoshka"
system:

e Primary Container: Amber borosilicate glass vial with a PTFE-lined screw cap.
o Why PTFE? It resists potential acidity better than standard polyethylene liners.
e Secondary Barrier: Parafilm seal around the cap junction.
o Outer Containment: Heat-sealed aluminized mylar bag containing a silica gel desiccant pack.

o Critical: Do not place desiccant directly in contact with the salt.

C. Shelf-Life Monitoring

e Retest Interval: 12 months.

e Failure Mode: Check for "caking" (hydration) or the smell of free amine (disproportionation).

Characterization & QC Workflow

Before releasing the salt for biological assay or storage, verify its integrity using this logic flow.
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Figure 1: Quality Control Decision Tree for Amine Oxalate Salts. Note: 1H NMR integration of
the oxalate peak (typically broad singlet ~10-12 ppm or absent if exchanged) vs amine scaffold
is critical.

Detailed Protocols
Protocol A: Salt Formation & Crystallization

Objective: To convert a spirocyclic amine free base into a stable, crystalline oxalate salt.
Materials:

e Spirocyclic Amine (Free Base)

e Oxalic Acid (Anhydrous preferred, >99%)

e Solvents: Ethanol (EtOH), Ethyl Acetate (EtOAc), Diethyl Ether (

Procedure:

Dissolution: Dissolve 1.0 eq of Amine in minimal EtOAc or EtOH at room temperature.
o Acid Preparation: Dissolve 1.05 eq of Oxalic Acid in a separate volume of warm EtOH.

o Note: Using a slight excess (0.05 eq) ensures full protonation, but excess must be
removed via washing.

» Addition: Dropwise add the Acid solution to the Amine solution with vigorous stirring.
o Observation: Immediate precipitation often occurs. If not, cool to 0°C.

o Digestion: Stir the slurry for 1-2 hours. This "ages" the precipitate, improving filterability and
crystallinity.

o Filtration: Filter under vacuum.

e Washing: Wash the cake 3x with cold EtOAc or
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to remove excess acid and impurities.

o Critical: Do not wash with polar solvents (MeOH/Water) as yield will be lost.
e Drying: Dry in a vacuum oven at 45°C for 12 hours.
Protocol B: Stability Stress Testing

Objective: Determine if the salt dissociates or hydrates under ambient conditions.

Procedure:

Weigh 3 samples (~10 mg each) into open vials.

Place vials in controlled humidity chambers:

o Condition A: 25°C / 60% RH (Ambient simulation).

o Condition B: 40°C / 75% RH (Accelerated stress).

Timepoints: T=0, T=24h, T=7 days.

Analysis:
o Visual: Look for deliquescence (turning to liquid).
o XRPD: Check for peak shifts indicating hydration.

o HPLC: Check for chemical degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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